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\ J

CAS Number: 502435-19-0

Disclaimer: Direct experimental data for 2-Fluoro-6-methoxy-N-methylaniline (CAS 502435-
19-0) is not readily available in public literature. This guide has been constructed by leveraging
data from structurally analogous compounds to provide a comprehensive and predictive
overview for research and development purposes. All properties and protocols should be
considered theoretical and require experimental validation.

Introduction: A Strategic Building Block in Medicinal
Chemistry

2-Fluoro-6-methoxy-N-methylaniline is an aromatic amine characterized by a unique
substitution pattern that makes it a molecule of significant interest in the field of drug discovery
and organic synthesis. The strategic placement of a fluorine atom, a methoxy group, and an N-
methyl group on the aniline scaffold imparts a distinct combination of steric and electronic
properties. The fluorine atom can enhance metabolic stability and binding affinity, while the
methoxy and N-methyl groups can modulate solubility and receptor interactions.[1][2] This
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guide provides a detailed examination of its core properties, predicted reactivity, potential
synthetic routes, and applications, with a focus on its utility as a building block for complex,
biologically active molecules.[2]

Physicochemical and Spectroscopic Profile

While experimental data for 2-Fluoro-6-methoxy-N-methylaniline is scarce, its properties can
be predicted based on its structure and comparison with related molecules such as 4-Fluoro-2-
methoxy-N-methylaniline and 2-Fluoro-6-methoxyaniline.[2][3]

Core Properties
Identifier Value Reference

2-Fluoro-6-methoxy-N-
IUPAC Name N N/A
methylaniline

CAS Number 502435-19-0 N/A
Molecular Formula CsH10FNO [2]
Molecular Weight 155.17 g/mol [2]
Predicted Density ~1.1-1.2 g/cm3 [3]
Predicted pKa ~3-4 [3]
) Colorless to light yellow liquid
Predicted Appearance o [3]
or semi-solid

Predicted Spectroscopic Profile

The following spectroscopic data is predicted and should be confirmed experimentally.
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Technique Predicted Key Signals

- Aromatic protons (~6.6-7.2 ppm) with complex
splitting due to F-H coupling. - Singlet for the
methoxy (O-CHs) protons (~3.8-3.9 ppm). -

1H NMR _
Singlet or doublet for the N-methyl (N-CHs3)
protons (~2.8-3.0 ppm). - Broad singlet for the
N-H proton.
- Signals for 6 distinct aromatic carbons, with C-
F and C-O carbons shifted downfield. - Signal
13C NMR

for the O-CHs carbon (~55-57 ppm). - Signal for
the N-CHs carbon (~30-33 ppm).

- N-H stretch (~3350-3450 cm~1). - Aromatic and
Aliphatic C-H stretches (~2850-3100 cm™1). -

FT-IR (cm™1) C=C aromatic ring stretches (~1500-1600
cm™1). - Asymmetric C-O-C stretch (~1220-1260
cm™1). - C-F stretch (~1100-1200 cm™1).

Mass Spec. Expected [M]* peak at m/z = 155.07.

Synthesis and Reactivity

A detailed experimental protocol for the synthesis of 2-Fluoro-6-methoxy-N-methylaniline is
not explicitly available. However, a logical synthetic pathway can be proposed based on
standard organic chemistry transformations and literature precedents for similar anilines.

Proposed Synthetic Workflow

The most plausible synthetic route involves the N-methylation of the precursor, 2-fluoro-6-
methoxyaniline (CAS 446-61-7).

Methylating Agent
2-Fluoro-6-methoxyaniline (e.g., Dimethyl Carbonate . q Purification g A N A
(CAS 446-61-7) N-methylation 2-Fluoro-6-methoxy-N-methylaniline
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Caption: Proposed synthesis of 2-Fluoro-6-methoxy-N-methylaniline.

Experimental Protocol: N-methylation via Dimethyl
Carbonate (Predictive)

This protocol is adapted from a general method for the N-methylation of anilines and requires
optimization.[4]

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add 2-fluoro-6-methoxyaniline (1 equivalent).

Reagent Addition: Add dimethyl carbonate (excess, e.g., 10 equivalents) and a suitable
catalyst, such as a basic molecular sieve (e.g., NaY, ~10% w/w).[4]

Reaction Conditions: Heat the mixture to reflux with vigorous stirring. The reaction progress
can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature and filter to
remove the catalyst.

Purification: Remove the excess dimethyl carbonate and solvent under reduced pressure.
The crude product can be purified by fractional distillation under vacuum or by silica gel
column chromatography to yield pure 2-Fluoro-6-methoxy-N-methylaniline.

Reactivity Profile

As a nucleophilic aromatic amine, 2-Fluoro-6-methoxy-N-methylaniline is expected to
undergo a variety of chemical transformations, making it a versatile intermediate for further
synthetic elaboration.

2-Fluoro-6-methoxy-N-methylaniline

Acyl Halide / Anhydride

Amide Formation El'ertiary Amine FormatiorD Gulfonamide Synthesisj

Alkyl Halide Sulfonyl Chloride Aryl Halide, Pd Catalyst

Buchwald-Hartwig CouplingD
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Caption: Key reactivity pathways for 2-Fluoro-6-methoxy-N-methylaniline.

Applications in Research and Drug Development

The true value of 2-Fluoro-6-methoxy-N-methylaniline lies in its potential as a scaffold for
constructing more complex and biologically active molecules.

» Scaffold for Bioactive Molecules: Substituted anilines are core components in a wide range
of pharmaceuticals. The specific substitution pattern of this compound makes it a candidate
for developing novel therapeutic agents.[1][2]

o Protein Degrader Building Block: Analogous compounds are utilized as building blocks for
Proteolysis-Targeting Chimeras (PROTACS), suggesting this molecule could be incorporated
into structures that bind to E3 ubiquitin ligases or as part of a linker.[2]

» Bioisostere and Pharmacophore: The fluoro and methoxy groups can serve as bioisosteres
for other functional groups, influencing a molecule's absorption, distribution, metabolism, and
excretion (ADME) properties, such as metabolic stability and cell permeability.[2]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Fluoro-6-methoxy-N-methylaniline is not available.
The following information is based on the hazard profiles of structurally similar anilines.[5][6][7]

[8]

Hazard Identification

o Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.
o Skin Corrosion/Irritation: Expected to cause skin irritation.
o Eye Damage/Irritation: May cause serious eye irritation or damage.

o Respiratory Sensitization: May cause respiratory irritation.

Recommended Handling Procedures
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e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an appropriate cartridge.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids.[5]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Conclusion

2-Fluoro-6-methoxy-N-methylaniline represents a promising, albeit under-documented,
chemical intermediate with significant potential in medicinal chemistry and materials science.
Its unique electronic and structural features make it a valuable building block for the synthesis
of novel compounds. While this guide provides a predictive overview based on analogous
structures, experimental validation of its properties, synthesis, and reactivity is essential for its
successful application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1628763/docs#an-in-depth-technical-guide-to-2-
fluoro-6-methoxy-n-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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